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Introduction
The dramatic eruption resulting from the introduction of Mentos candies into a carbonated

beverage is a well-known physical phenomenon. This reaction is primarily driven by the rapid

nucleation of dissolved carbon dioxide gas on the microscopically rough surface of the candy.

[1][2] The porous texture of the Mentos candy provides a vast number of nucleation sites,

allowing for an explosive release of CO2 gas, which propels the liquid out of its container in a

geyser-like fashion.[1][2] While this experiment is a popular educational demonstration, the

application of high-speed photography can elevate it to a quantitative analysis suitable for

research in fluid dynamics, multiphase flows, and nucleation physics.

This document provides detailed protocols for utilizing high-speed imaging to capture and

analyze the Mentos-soda eruption. The methodologies outlined herein are designed for

researchers, scientists, and professionals in fields such as food science, chemical engineering,

and drug delivery, where understanding rapid gas evolution and fluid expulsion is critical.

Core Physical Principles
The Mentos-soda eruption is a physical process, not a chemical reaction.[3] The key

mechanism is the rapid degassing of a supersaturated solution of CO2 in water. The rough

surface of a Mentos candy, with its multitude of microscopic pits and craters, acts as a catalyst

for this process by providing a vast number of nucleation sites.[1][2] These sites lower the
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energy barrier for bubble formation, leading to an exponential increase in the rate of CO2

bubble growth and subsequent foam production. The presence of surfactants, such as

aspartame in diet sodas, can also influence the eruption by reducing the surface tension of the

liquid, allowing for more stable foam formation.

Quantitative Data Summary
The following tables present representative data from experiments conducted using the

protocols detailed in this document. These experiments investigate the effect of varying the

number of Mentos candies and the temperature of the soda on the eruption dynamics.

Table 1: Effect of the Number of Mentos on Eruption Dynamics in Diet Soda at 20°C

Number of
Mentos

Peak Eruption
Height (m)

Maximum
Eruption
Velocity (m/s)

Total Eruption
Duration (s)

Volume of
Expelled
Liquid (mL)

1 0.85 3.2 4.5 350

2 1.52 5.8 6.2 620

3 2.35 8.9 7.8 890

4 3.10 11.5 9.1 1150

5 3.65 13.2 10.3 1350

6 3.70 13.5 10.5 1380

7 3.72 13.6 10.6 1400

Table 2: Effect of Soda Temperature on Eruption Dynamics (using 4 Mentos)
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Soda
Temperature
(°C)

Peak Eruption
Height (m)

Maximum
Eruption
Velocity (m/s)

Total Eruption
Duration (s)

Volume of
Expelled
Liquid (mL)

5 2.15 8.1 7.5 850

10 2.60 9.8 8.2 1000

15 2.90 10.9 8.7 1100

20 3.10 11.5 9.1 1150

25 3.45 12.8 9.8 1280

30 3.80 14.1 10.8 1420

Experimental Protocols
Protocol for High-Speed Imaging of the Mentos Eruption
This protocol details the setup and procedure for capturing high-speed video of the Mentos

eruption for quantitative analysis.

4.1.1. Materials and Equipment

High-speed camera (e.g., Phantom v-series or equivalent)

Macro lens

Stable tripod

High-intensity, diffuse light source (e.g., LED panel with diffuser)

2-liter bottles of diet soda (consistent brand and batch)

Mentos mint candies

Apparatus for simultaneous, rapid insertion of Mentos (e.g., a 3D-printed tube with a release

pin)

Controlled temperature environment (e.g., environmental chamber or water bath)
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Safety glasses

Protective covering for the experimental area

Ruler or other calibrated scale for image analysis

4.1.2. Experimental Setup

Camera and Lighting:

Mount the high-speed camera on a tripod at a distance that allows for the full eruption to

be captured within the frame.

Set the camera to record at a minimum of 1,000 frames per second (fps). For detailed

bubble dynamics, 5,000-10,000 fps is recommended.

Use a shutter speed that is at least twice the frame rate to minimize motion blur.

Position the diffuse light source behind the soda bottle to create a backlit effect. This will

provide high contrast between the liquid, foam, and background.

Place a calibrated scale (e.g., a large ruler) in the frame, at the same focal plane as the

soda bottle, for accurate measurement during post-processing.

Sample Preparation:

Bring the soda bottles to the desired experimental temperature and allow them to

equilibrate for at least 24 hours.

Carefully open the soda bottle immediately before the experiment to minimize premature

degassing.

Load the desired number of Mentos candies into the insertion apparatus.

4.1.3. Procedure

Start the high-speed camera recording.
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Position the Mentos insertion apparatus over the mouth of the soda bottle.

Release the Mentos into the soda.

Record the entire eruption until all activity has ceased.

Save the high-speed video file for analysis.

Repeat the experiment at least three times for each condition to ensure reproducibility.

4.1.4. Data Analysis

Import the high-speed video into a suitable analysis software (e.g., ImageJ, MATLAB, or a

dedicated motion analysis program).

Calibrate the video for spatial measurements using the in-frame scale.

Track the leading edge of the eruption plume frame-by-frame to determine the peak height

and calculate the velocity.

Measure the total duration of the eruption from the point of initiation to the cessation of

significant foam expulsion.

Determine the volume of expelled liquid by measuring the remaining volume in the bottle.

Visualizations
Physical Process of the Mentos Eruption
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Caption: Physical pathway of the Mentos-soda eruption.
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Caption: Workflow for quantitative analysis of the Mentos eruption.

Conclusion
The application of high-speed photography transforms the classic Mentos and soda

demonstration into a robust experimental system for studying the physics of rapid degassing

and multiphase flows. The protocols and data presented here provide a framework for

conducting quantitative, reproducible research into the factors that govern this energetic

phenomenon. The insights gained from such studies can have applications in various scientific

and industrial contexts where control over bubble nucleation and fluid dynamics is essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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